Cas no 100-42-5 (Styrene Monomer)

styrene (Styrene,C8H8)It is an organic compound formed by replacing one hydrogen atom of ethylene with benzene,Electron conjugation of vinyl group to benzene ring,Insoluble in water,Soluble in ethanol\In ether,Polymerization and oxidation gradually occur when exposed to air.Synthetic resins in industry\Important monomers of ion exchange resin and synthetic rubber.
2017year10month27day,The list of carcinogens published by the international agency for research on cancer of the World Health Organization is preliminarily sorted out for reference,Styrene in2BIn the list of carcinogens.
Styrene Monomer structure
Styrene Monomer structure
Styrene Monomer
100-42-5
C8H8
104.149
MFCD00008612
35085
7501

Styrene Monomer Properties

Names and Identifiers

    • Styrene
    • TERT-BUTYLCATECHOL
    • CINNAMENE
    • ETHENYLBENZENE
    • FEMA 3233
    • PHENYLETHYLENE
    • STYRENE MONOMER
    • STYROL
    • VINYLBENZENE
    • Annamene
    • Benzene, ethenyl-
    • Benzene, vinyl-
    • Bulstren K-525-19
    • Cinnamenol
    • Cinnaminol
    • Cinnamol
    • Diarex hf 77
    • ethenyl-
    • Styrene solution
    • AR,10-15ppm TBC as Stabilizer
    • CinnaMol
    • Sryrene
    • Stirolo
    • Styreen
    • Styren
    • Styrene (stabilized with TBC)
    • Styrole
    • Styrolene
    • Styron
    • SYRENE
    • Styrol (stabilized with TBC)
    • Vinylbenzene (stabilized with TBC)
    • Styrene(8CI)
    • NSC 62785
    • Phenethylene
    • Phenylethene
    • Styropol SO
    • TTB 7302
    • Vinylbenzol
    • SM
    • Ethenylbenzene
    • Vinylbenzene
    • Styrene Monomer
    • EINECS 202-851-5
    • Phenylethylene, inhibited
    • PhCH=CH2
    • MFCD00084450
    • Styrene 5000 microg/mL in Methanol
    • Styren [Czech]
    • Stirolo [Italian]
    • FT-0674668
    • Styrene (monomer)
    • 98444-30-5
    • FT-0674669
    • UNII-44LJ2U959V
    • NSC-62785
    • Styrene Solution 0.0001 Wt% in Toluene
    • 6911-81-5
    • NCGC00091056-03
    • Styrene monomer, inhibited
    • Vinyl benzene
    • Styrene, SAJ first grade, >=99.0%
    • 9003-53-6
    • FT-0659991
    • Styreen [Dutch]
    • 44LJ2U959V
    • NCGC00091056-01
    • EN300-19671
    • UN2055
    • STYRENE [MI]
    • EC 202-851-5
    • phenyl-ethylene
    • STYRENE-BETA,BETA-D2
    • MFCD00044231
    • Z104474664
    • CHEBI:27452
    • FEMA Number 3234
    • Ethylene, phenyl-
    • CCRIS 564
    • AKOS000119972
    • Styropor (Salt/Mix)
    • DTXSID2021284
    • C19506
    • NCI-C02200
    • Styrene, ReagentPlus(R), contains 4-tert-butylcatechol as stabilizer, >=99%
    • Benzene, (1Z)-ethenyl-2-d-
    • Styrene monomer, inhibited [UN2055] [Flammable liquid]
    • Styrene 2000 microg/mL in Methanol
    • Vinylbenzen
    • STYRENE [HSDB]
    • Styrene contains 4-tert-Butylcatechol as stabilizer
    • Styrene, ReagentPlus(R), 99.9%
    • Vinylbenzene, inhibited
    • p-vinyl benzene
    • WLN: 1U1R
    • Benzene-d5, ethenyl-d3-
    • MAOMIN SM
    • UN 2055 (Salt/Mix)
    • Styrene-d5(StabilizedwithHydroquinone)
    • BP-13451
    • Vinyl-benzene
    • Styrene, analytical standard
    • STYRENE [IARC]
    • InChI=1/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H
    • CAS-100-42-5
    • SY061549
    • S0651
    • AI3-24374
    • C07083
    • FEMA No. 3233
    • NS00010820
    • NCGC00091056-02
    • ethenyl-benzene
    • Styron (Salt/Mix)
    • Monomer, Styrene
    • BIDD:ER0247
    • CHEMBL285235
    • Styrol [German]
    • STYRENE [INCI]
    • MFCD00008612
    • Styrene 100 microg/mL in Methanol
    • 100-42-5
    • NSC62785
    • Styrene, 99.5% stab. with 4-tert-Butylcatechol
    • Tox21_113245
    • styrene, monomer
    • Ethenylbenzene, 9CI
    • FT-0689054
    • STYRENE (IARC)
    • trans-Styrene-(beta)-d
    • STYRENE-ALPHA-13C
    • FT-0674670
    • STYRENE
    • Tox21_200808
    • Styropol (Salt/Mix)
    • COLESTYRAMINE IMPURITY A [EP IMPURITY]
    • NCGC00091056-04
    • 25086-18-4
    • Vinylbenzen [Czech]
    • NCGC00091056-05
    • Styrene (stabilized with 4-tert-Butylcatechol)
    • DTXCID501284
    • Styrene, >=99%
    • 12770-88-6
    • NCGC00258362-01
    • Vinylbenzen [Dutch]
    • Diarex hf 77 (Salt/Mix)
    • STYRENE-ALPHA,2,3,4,5,6-D6
    • Q28917
    • HSDB 171
    • A800199
    • Styrol (German)
    • COLESTYRAMINE IMPURITY A (EP IMPURITY)
    • F1908-0130
    • Styrene、ethenylbenzene
    • Styrol
    • Styrene monomer
    • Cinnamene
    • STL283958
    • diameter 0.05 - 0.1um ,2.5% w/v
    • DB-244813
    • Phenylethylene
    • ethenylbenzene
    • vinylbenzene
    • phenylethene
    • styrene
    • +Expand
    • MFCD00008612
    • PPBRXRYQALVLMV-UHFFFAOYSA-N
    • 1S/C8H8/c1-2-8-6-4-3-5-7-8/h2-7H,1H2
    • C=CC1=CC=CC=C1
    • 1071236

Computed Properties

  • 104.06300
  • 0
  • 0
  • 1
  • 104.0626
  • 8
  • 68.1
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.9
  • 0
  • 0

Experimental Properties

  • 2.32960
  • 0.00000
  • 8860
  • n20/D 1.546(lit.)
  • 0.3 g/L (20 ºC)
  • 145-146 °C(lit.)
  • −31 °C (lit.)
  • 12.4 mmHg ( 37.7 °C)
    4.3 mmHg ( 15 °C)
  • Fahrenheit: 89.6 ° f
    Celsius: 32 ° c
  • 3233
  • 0.24g/l
  • 200 μg/mL in methanol
  • Colorless transparent oily liquid [1]
  • Stable, but may polymerize upon exposure to light. Normally shipped with a dissolved inhibitor. Substances to be avoided include strong acids, aluminium chloride, strong oxidizing agents, copper, copper alloys, metallic salts, polymerization catalysts and accelerators. Flammable - vapour may travel considerable distance to ignition source
  • Insoluble in water, soluble in most organic solvents such as ethanol and diethyl ether. [15]
  • -30.6℃
  • Air Sensitive
  • 0.906 g/mL at 25 °C
  • 8.40 eV

Styrene Monomer Security Information

  • GHS02 GHS02 GHS07 GHS07
  • WL3675000
  • 2
  • 3
  • S23-S36-S26-S16-S45-S36/37-S7
  • III
  • III
  • R10; R20; R36/38
  • 3
  • Xn Xn N N
  • UN 2055 3/PG 3
  • H226,H315,H319,H332
  • P305+P351+P338
  • dangerous
  • 2-8°C
  • III
  • 63-10-20-36/38-48/20
  • Warning
  • Yes
  • LD50 in mice (mg/kg): 660 ± 44.3 i.p.; 90 ± 5.2 i.v.
  • 1.1-8.9%(V)
  • 3

Styrene Monomer Customs Data

  • 2902500000

  • China Customs Code:

    2902500000

Styrene Monomer Synthesis

Synthetic Circuit 1

74-98-6 74-98-6
100-42-5 100-42-5
31365-99-8 31365-99-8
4773-82-4 4773-82-4
934-80-5 934-80-5
874-41-9 874-41-9
622-96-8 622-96-8
620-14-4 620-14-4
611-14-3 611-14-3
108-88-3 108-88-3
108-67-8 108-67-8
108-38-3 108-38-3
106-42-3 106-42-3
100-41-4 100-41-4
95-63-6 95-63-6
95-47-6 95-47-6
91-20-3 91-20-3
71-43-2 71-43-2
Reaction Conditions
1.1 550 °C
Reference
Xylene isomers distribution in propane aromatization over ZRP zeolites
Zhang, Zhiping; Zhang, Jiushun; Gao, Yongcan, Shiyou Huagong, 2005, 34(9), 835-839

Synthetic Circuit 2

100-42-5 100-42-5
98-83-9 98-83-9
100-42-5 100-42-5
98-83-9 98-83-9
Reaction Conditions
1.1 Reagents: p-Xylene ,  Oxygen Catalysts: tert-Butyl chloride ,  Indium tribromide Solvents: p-Xylene ,  Diisopropyl ether ;  overnight, 60 °C
1.2 Reagents: Calcium carbonate ;  rt
Reference
Indium(III) halides as exceptionally active, water-tolerant catalysts for cationic polymerization of styrenics
Bompart, Marc; Vergnaud, Jerome; Strub, Henri; Carpentier, Jean-Francois, Polymer Chemistry (2011, Polymer Chemistry (2011), 2(8), 1638-1640 | Language: English, Database: CAplus, 1638-1640 | Language: English, Database: CAplus

Synthetic Circuit 3

100-42-5 100-42-5
98-83-9 98-83-9
100-42-5 100-42-5
98-83-9 98-83-9
Reaction Conditions
1.1 Catalysts: Diphenylzinc ,  Cyclopentadienyltitanium trichloride ,  Poly[oxy(methylaluminio)] Solvents: Toluene ;  6 h, 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Further Studies on Homo- and Copolymerization of Styrene through Metallocenic Initiator Systems
Rabagliati, Franco M.; Perez, Monica A.; Rodriguez, Francisco J.; Cancino, Rodrigo A.; Crispel, Nocolas; et al, Macromolecular Symposia (2011, Macromolecular Symposia (2011), 304, 33-39 | Language: English, Database: CAplus, 33-39 | Language: English, Database: CAplus

Synthetic Circuit 4

100-42-5 100-42-5
79-41-4 79-41-4
100-42-5 100-42-5
79-41-4 79-41-4
Reaction Conditions
1.1 Solvents: Chloroform ;  1 h, rt; rt → 45 °C; 24 h, 45 °C
Reference
Bioinspired Development of P(St-MAA)-Avermectin Nanoparticles with High Affinity for Foliage To Enhance Folia Retention
Liang, Jie; Yu, Manli; Guo, Liya; Cui, Bo; Zhao, Xiang; et al, Journal of Agricultural and Food Chemistry, 2018, 66(26), 6578-6584

Synthetic Circuit 5

100-42-5 100-42-5
79-41-4 79-41-4
100-42-5 100-42-5
79-41-4 79-41-4
Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: 1,4-Dioxane ;  24 h, 65 °C
Reference
Viscoelastic system from mixing cetyltrimethylammonium bromide and poly(styrene-co-methacrylic acid) in aqueous solution
Zhang, Lu; Ni, Xinjiong; Cao, Yuhua; Ma, Xinyu; Cao, Guangqun, RSC Advances, 2015, 5(124), 102759-102764

Synthetic Circuit 6

100-42-5 100-42-5
79-41-4 79-41-4
100-42-5 100-42-5
79-41-4 79-41-4
Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: Methanol ;  12 h, 65 °C
Reference
Determination of binodal curves in ternary polymer systems: co-/polymers compatibility
Torrens, Francisco; Castellano, Gloria, New Developments in Polymer Composites Research, 2014, 243, 243-255

Synthetic Circuit 7

100-42-5 100-42-5
79-41-4 79-41-4
100-42-5 100-42-5
79-41-4 79-41-4
Reaction Conditions
1.1 Catalysts: Azobisisobutyronitrile Solvents: Tetrahydrofuran ;  6 h, 80 °C
Reference
Copolymers Structures Tailored for the Preparation of Nanocapsules
Fickert, Johannes; Wohnhaas, Christian; Turshatov, Andrey; Landfester, Katharina; Crespy, Daniel, Macromolecules (Washington, 2013, 46(3), 573-579

Synthetic Circuit 8

100-42-5 100-42-5
79-41-4 79-41-4
100-42-5 100-42-5
79-41-4 79-41-4
Reaction Conditions
1.1 Reagents: Thioglycolic acid Catalysts: Potassium persulfate Solvents: Water ;  1 h, pH 11, 90 °C
Reference
Photonic Crystal Films Based on Polymer Particles with a Core/Shell Structure Responding to Ethanol
Iakobson, Olga; Ivan'kova, Elena; Shevchenko, Natalia, Langmuir, 2023, 39(28), 9952-9962

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